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Compound of Interest

Compound Name: Azd-peg2-acid

Cat. No.: B12279242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AZD-PEG2-Acid, with the CAS number 1807518-70-2, is a heterobifunctional linker molecule

integral to the field of bioconjugation and drug development. This technical guide provides a

comprehensive overview of its chemical properties, mechanism of action in conjugation

chemistries, and its applications, particularly in the construction of antibody-drug conjugates

(ADCs) and other targeted therapeutic systems. The document outlines the synthetic pathways

involving its azide and carboxylic acid functionalities and presents available data in a structured

format for clarity. Experimental workflows and logical relationships are visualized to facilitate a

deeper understanding of its utility in creating advanced therapeutic and diagnostic agents.

Introduction
AZD-PEG2-Acid is a polyethylene glycol (PEG) derivative that serves as a molecular bridge,

connecting two different molecules with high specificity and efficiency. It is characterized by the

presence of two distinct reactive moieties at its termini: an azide (-N₃) group and a carboxylic

acid (-COOH) group. This dual functionality allows for orthogonal conjugation strategies, where

each end of the linker can be reacted independently under different chemical conditions. The

short PEG spacer, consisting of two ethylene glycol units, enhances the solubility and

bioavailability of the resulting conjugate while providing spatial separation between the

conjugated molecules. These properties make AZD-PEG2-Acid a valuable tool in the design of

complex biomolecules with tailored pharmacokinetic and pharmacodynamic profiles.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of AZD-PEG2-Acid is presented in the

table below. This information is crucial for its handling, storage, and use in experimental

settings.

Property Value

CAS Number 1807518-70-2

Molecular Formula C₂₀H₂₆N₂O₇

Molecular Weight 406.43 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO, DMF, and other organic

solvents

Storage Recommended storage at -20°C

Mechanism of Action in Bioconjugation
The utility of AZD-PEG2-Acid lies in its ability to participate in two distinct and highly specific

chemical reactions, enabling the sequential and controlled linkage of different molecular

entities.

Azide Group Reactivity: Click Chemistry
The azide moiety is primarily utilized in "click chemistry," a class of reactions known for their

high yield, specificity, and biocompatibility. The most common of these is the Copper(I)-

catalyzed Azide-Alkyne Cycloaddition (CuAAC). In this reaction, the azide group of AZD-PEG2-
Acid reacts with a terminal alkyne on a target molecule to form a stable triazole linkage. A

strain-promoted azide-alkyne cycloaddition (SPAAC) is an alternative that proceeds without a

cytotoxic copper catalyst, making it suitable for reactions in living systems. This bioorthogonal

reaction is widely used for labeling biomolecules and attaching drug payloads.
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Figure 1: Azide-Alkyne Click Chemistry Pathway.

Carboxylic Acid Group Reactivity: Amide Bond
Formation
The terminal carboxylic acid can be activated to react with primary amines, such as the lysine

residues on proteins or antibodies, to form a stable amide bond. This reaction is typically

mediated by carbodiimide coupling agents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC) in the presence of N-hydroxysuccinimide (NHS) or Hydroxybenzotriazole (HOBt) to

enhance efficiency and reduce side reactions.
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To cite this document: BenchChem. [In-Depth Technical Guide: AZD-PEG2-Acid (CAS
1807518-70-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12279242#azd-peg2-acid-cas-number-1807518-70-
2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12279242?utm_src=pdf-body-img
https://www.benchchem.com/product/b12279242#azd-peg2-acid-cas-number-1807518-70-2
https://www.benchchem.com/product/b12279242#azd-peg2-acid-cas-number-1807518-70-2
https://www.benchchem.com/product/b12279242#azd-peg2-acid-cas-number-1807518-70-2
https://www.benchchem.com/product/b12279242#azd-peg2-acid-cas-number-1807518-70-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12279242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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